Cas no 2228179-22-2 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide)

• Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide
• CAS No: 2228179-22-2
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 6097785
• PubChem ID: 165627850
• Update Time: 2025-07-02

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide
• 2228179-22-2
• 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethanethioamide
• EN300-1773299

• Inchi： 1S/C8H11N3S/c9-8(12)4-7-5-2-1-3-6(5)10-11-7/h1-4H2,(H2,9,12)(H,10,11)
• InChI Key： WICMYEWBNDHBQE-UHFFFAOYSA-N
• SMILES： S=C(CC1C2=C(CCC2)NN=1)N

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide

Comprehensive Overview of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide (CAS No. 2228179-22-2)

The compound 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide (CAS No. 2228179-22-2) is a heterocyclic derivative with significant potential in pharmaceutical research and material science. Its unique cyclopentapyrazole core and thioamide functional group make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for cyclopentapyrazole derivatives has surged, driven by their role in developing anti-inflammatory and antioxidant agents. The thioamide moiety in 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide enhances its binding affinity to biological targets, making it a promising candidate for medicinal chemistry projects. This aligns with the growing trend of exploring sulfur-containing compounds for their therapeutic benefits, a topic frequently searched in scientific databases and AI-driven research tools.

From a synthetic chemistry perspective, the compound's CAS No. 2228179-22-2 serves as a critical identifier for researchers sourcing high-purity materials. Its structural complexity requires advanced organic synthesis techniques, such as cyclization and functional group transformation, which are hot topics in academic publications and patent filings. The compound's stability under various conditions also makes it suitable for scale-up production, a key consideration for industrial applications.

Another area of interest is the compound's potential in agrochemical development. The cyclopentapyrazole scaffold is known to exhibit pesticidal activity, and modifications like the thioamide group could enhance its efficacy. This aligns with global efforts to develop eco-friendly pesticides, a frequently searched topic in environmental science forums. Researchers are also investigating its role in crop protection, leveraging its molecular stability and low toxicity profile.

In the realm of material science, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide has shown promise in polymer modification and coating technologies. Its sulfur-rich structure contributes to thermal resistance and adhesion properties, making it valuable for high-performance materials. This application is particularly relevant to industries focusing on sustainable materials, a trending topic in green chemistry discussions.

To summarize, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethanethioamide (CAS No. 2228179-22-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its heterocyclic framework and thioamide functionality offer numerous opportunities for innovation, addressing current challenges in drug development and sustainable technology. As research progresses, this compound is likely to gain further attention in both academic and industrial settings.